- SARs at the Monoamine Transporters for a Novel Series of Modafinil Analogues, ACS Medicinal Chemistry Letters, 2011, 2(1), 48-52
Cas no 90280-13-0 (Lauflumide)
Lauflumide structure
Product Name:Lauflumide
CAS No:90280-13-0
MF:C15H13F2NO2S
MW:309.331029653549
CID:790242
PubChem ID:13271852
Update Time:2024-10-26
Lauflumide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-[[bis(4-fluorophenyl)methyl]sulfinyl]-
- 2-[bis(4-fluorophenyl)methylsulfinyl]acetamide
- CRL-40,940
- 2-((bis(4-fluorophenyl)methane)sulfinyl)acetamide
- 2-(bis(4-fluorophenyl)methylsulfinyl)acetamide
- Acetamide,2-[[bis(4-fluorophenyl)methyl]sulfinyl]
- 2-[[Bis(4-fluorophenyl)methyl]sulfinyl]acetamide (ACI)
- Bisfluoromodafinil
- CRL 40,940
- Flmodafinil
- Lauflumide
- 90280-13-0
- (2-Amino-2-oxoethyl)(bis(4-fluorophenyl)methyl)sulfoniumolate
- Acetamide, 2-((bis(4-fluorophenyl)methyl)sulfinyl)-
- CHEMBL1672359
- DTXSID00533646
- SCHEMBL9217358
- BCP30574
- 2-((bis(4-fluorophenyl)methyl)sulfinyl)acetamide
- 174R2IG4T0
- (+/-)-2-(Bis(4-fluorophenyl)methylsulfinyl)acetamide
- 2-[Bis(4-fluorophenyl)methanesulfinyl]acetamide
- Flmodafinil;Bisfluoromodafinil;Lauflumide;2-[Bis(4-fluorophenyl)methylsulfinyl]acetamide
- AKOS028109855
- Q21098952
- s12271
- 2-[[Bis(4-fluorophenyl)methyl]sulfinyl]acetamide
- BDBM50336897
- UNII-174R2IG4T0
- TS-09015
- CRL-40940
-
- MDL： N/A
- Inchi： 1S/C15H13F2NO2S/c16-12-5-1-10(2-6-12)15(21(20)9-14(18)19)11-3-7-13(17)8-4-11/h1-8,15H,9H2,(H2,18,19)
- InChI Key： YEAQNUMCWMRYMU-UHFFFAOYSA-N
- SMILES： O=C(CS(C(C1C=CC(F)=CC=1)C1C=CC(F)=CC=1)=O)N
Computed Properties
- Exact Mass: 309.06400
- Monoisotopic Mass: 309.06350616g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 79.4Ų
Experimental Properties
- Density: 1.397±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 78-80 ºC
- Solubility: Almost insoluble (0.096 g/l) (25 º C),
- PSA: 80.36000
- LogP: 4.30360
Lauflumide Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
Lauflumide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4262-5 mg |
BisfluoroModafinil |
90280-13-0 | 97.61% | 5mg |
￥800.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4262-10 mg |
BisfluoroModafinil |
90280-13-0 | 97.61% | 10mg |
￥1200.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4262-25 mg |
BisfluoroModafinil |
90280-13-0 | 97.61% | 25mg |
￥2160.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4262-50 mg |
BisfluoroModafinil |
90280-13-0 | 97.61% | 50mg |
￥3240.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4262-100 mg |
BisfluoroModafinil |
90280-13-0 | 97.61% | 100MG |
￥4860.00 | 2022-04-26 | |
| TRC | B016250-2.5g |
2-[[Bis(4-fluorophenyl)methyl]sulfinyl]acetamide |
90280-13-0 | 2.5g |
$ 81.00 | 2023-04-19 | ||
| TRC | B016250-5g |
2-[[Bis(4-fluorophenyl)methyl]sulfinyl]acetamide |
90280-13-0 | 5g |
$ 133.00 | 2023-04-19 | ||
| MedChemExpress | HY-111178-5mg |
Lauflumide |
90280-13-0 | 99.89% | 5mg |
￥800 | 2024-04-16 | |
| MedChemExpress | HY-111178-10mg |
Lauflumide |
90280-13-0 | 99.89% | 10mg |
￥1200 | 2024-04-16 | |
| MedChemExpress | HY-111178-25mg |
Lauflumide |
90280-13-0 | 99.89% | 25mg |
￥2100 | 2024-04-16 |
Lauflumide Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Acetic acid , Methanol , Water ; 24 h, 40 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; rt → -20 °C; 30 min, -20 °C
Reference
- Synthesis and biological evaluation of novel difluorophenyl methanesulfinyl acetamide derivatives, Zhongguo Yaoke Daxue Xuebao, 2012, 43(1), 16-20
Lauflumide Raw materials
Lauflumide Preparation Products
Lauflumide Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
90280-13-0 (Lauflumide) Related Products
- 827603-96-3(Acetamide, 2-[(S)-(diphenylmethyl)sulfinyl]-N-hydroxy-)
- 1219804-30-4(Modafinil-D10)
- 118779-53-6(Modafinil sulfone)
- 847904-23-8(ACETAMIDE, 2-[(DIPHENYLMETHYL)SULFINYL]-, COMPD. WITH 2-PROPANONE)
- 112111-49-6(Naratriptan)
- 90212-80-9(CRL-40,941)
- 827603-92-9(Acetamide, 2-[(R)-(diphenylmethyl)sulfinyl]-N-hydroxy-)
- 90280-20-9(2-{bis(4-fluorophenyl)methylsulfanyl}acetamide)
- 90280-14-1(Acetamide, 2-[[(4-fluorophenyl)phenylmethyl]sulfinyl]-)
- 90280-08-3(Acetamide, 2-[(diphenylmethyl)sulfinyl]-N-methyl-)
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